Chlorobenzenes
Chlorobenzenes are a class of organic compounds that consist of a benzene ring with one or more chlorine atoms substituted at various positions. These compounds play significant roles in numerous industrial applications due to their stability, reactivity, and versatility.
The most common chlorobenzene is ortho-chlorobenzene (1,2-dichlorobenzene), meta-chlorobenzene (1,3-dichlorobenzene), and para-chlorobenzene (1,4-dichlorobenzene). Chlorobenzenes are widely used in the production of pesticides, herbicides, pharmaceuticals, dyes, and plasticizers. They also serve as intermediates in the synthesis of various organic compounds.
Due to their chlorine content, chlorobenzenes can undergo electrophilic substitution reactions more readily than benzene itself, making them useful in organic chemistry and industrial processes. However, they are known for their toxic and potentially carcinogenic properties, necessitating stringent safety measures during handling and disposal.
Safety precautions should be followed when working with chlorobenzenes to ensure worker health and environmental protection.

Structure | Chemical Name | CAS | MF |
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(R)-1-(2-Chlorophenyl)ethanol | 120466-66-2 | C8H9ClO |
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1,2-Dichloro-4-(1,3-dioxolan-2-ylmethyl)benzene | 842123-98-2 | C10H10Cl2O2 |
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2-Amino-4,6-dichlorobenzonitrile | 316121-89-8 | C7H4N2Cl2 |
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N-5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl-2,5-dimethylfuran-3-carboxamide | 1170884-60-2 | C15H11Cl2N3O3 |
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(4-chloro-3-ethyl-phenyl)boronic acid | 918810-94-3 | C8H10BO2Cl |
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1,4-Dichloro-2-(2,2-dimethoxyethylsulfanyl)benzene | 1526518-25-1 | C10H12Cl2O2S |
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1-(2,4-Dichlorobenzyl)piperazine | 51619-56-8 | C11H14N2Cl2 |
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3-(2,5-dichlorophenoxy)azetidine | 1220028-33-0 | C9H9Cl2NO |
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1-(4-Chlorophenyl)-4-methylpentan-3-one | 100765-42-2 | C12H15OCl |
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Benzene, 4-(1-bromopentyl)-1,2-dichloro- | 68120-61-6 | C11H13BrCl2 |
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